Cas no 620589-25-5 (1-(4-methylphenyl)-2-5-(propan-2-yl)-1,3,4-thiadiazol-2-yl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-methylphenyl)-2-5-(propan-2-yl)-1,3,4-thiadiazol-2-yl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 620589-25-5
• MF: C₂₃H₁₉N₃O₃S
• MW: 417.480263948441
• CID: 5964166
• PubChem ID: 3695110
• Update Time: 2024-01-06

1-(4-methylphenyl)-2-5-(propan-2-yl)-1,3,4-thiadiazol-2-yl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-2-5-(propan-2-yl)-1,3,4-thiadiazol-2-yl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(4-methylphenyl)-2-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• CCG-117149
• 620589-25-5
• AKOS001491026
• F1673-6433
• AKOS016087624
• Z57789291

• Inchi： 1S/C23H19N3O3S/c1-12(2)21-24-25-23(30-21)26-18(14-10-8-13(3)9-11-14)17-19(27)15-6-4-5-7-16(15)29-20(17)22(26)28/h4-12,18H,1-3H3
• InChI Key： MHGSMQFZJPEHRF-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NN=C1N1C(C2=C(C(C3C=CC=CC=3O2)=O)C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 417.11471265g/mol
• Monoisotopic Mass: 417.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones